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Compound of Interest

Compound Name: (Bromomethyl)cyclopentane

Cat. No.: B151954 Get Quote

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development

Professionals

(Bromomethyl)cyclopentane is a flammable and hazardous chemical that requires strict

adherence to proper disposal procedures to ensure the safety of laboratory personnel and the

protection of the environment. This guide provides essential, step-by-step instructions for the

safe handling and disposal of (Bromomethyl)cyclopentane, in line with established safety

protocols and regulatory requirements.

Immediate Safety and Handling Precautions
Before handling (Bromomethyl)cyclopentane, it is imperative to consult the Safety Data

Sheet (SDS) and be fully aware of its hazards. This compound is a flammable liquid and vapor,

is harmful if swallowed or in contact with skin, and causes serious skin and eye irritation.[1]

Always work in a well-ventilated area, preferably within a chemical fume hood, and wear

appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant

gloves, and a lab coat.

Quantitative Data Summary
The following table summarizes key quantitative data for (Bromomethyl)cyclopentane
relevant to its safe handling and disposal.
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Property Value Source(s)

Molecular Formula C₆H₁₁Br [1]

Molecular Weight 163.06 g/mol [1]

Appearance Colorless to light yellow liquid

Flash Point

Not applicable (as per one

source, though it is a

flammable liquid)

Hazard Classifications

Flammable Liquid, Acute

Toxicity (Oral, Dermal,

Inhalation), Skin Irritant, Eye

Irritant

[1]

Storage Class Code
6.1C - Combustible, acute

toxic Cat. 3 / toxic compounds

WGK (Water Hazard Class)
WGK 3 (highly hazardous for

water)

EPA Hazardous Waste Code

(likely applicable)

F001, F002 (for halogenated

solvents)
[2][3][4][5][6]

Disposal Protocol
The primary and recommended method for the disposal of (Bromomethyl)cyclopentane is

through a licensed hazardous waste disposal service. Direct disposal into drains or evaporation

is strictly prohibited.[7]

Step-by-Step Disposal Procedure:

Segregation: (Bromomethyl)cyclopentane is a halogenated organic compound. It must be

collected separately from non-halogenated waste to avoid costly disposal procedures.[8]

Waste Container: Use a designated, properly labeled, and chemically compatible container

for "Halogenated Organic Waste." The container must have a secure, tight-fitting lid.
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Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name "

(Bromomethyl)cyclopentane," and the approximate quantity.

Storage: Store the sealed waste container in a designated satellite accumulation area that is

cool, dry, and well-ventilated, away from sources of ignition and incompatible materials.

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor to arrange for pickup and

proper disposal.

Record Keeping: Maintain accurate records of the amount of (Bromomethyl)cyclopentane
disposed of, in accordance with institutional and regulatory requirements.

Experimental Protocols: Neutralization
There are no standard, widely accepted experimental protocols for the in-lab neutralization of

(Bromomethyl)cyclopentane prior to disposal. The recommended and safest procedure is

direct disposal as hazardous waste. While methods for the neutralization of elemental bromine

or other alkyl halides exist, such as using sodium thiosulfate or sodium dithionite, these have

not been specifically validated for (Bromomethyl)cyclopentane and could potentially lead to

unforeseen hazardous reactions.[9][10] Attempting to neutralize this compound in a laboratory

setting without a validated protocol is not advised.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

(Bromomethyl)cyclopentane.
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Proper Disposal Workflow for (Bromomethyl)cyclopentane

1. Identify Waste
(Bromomethyl)cyclopentane

(Halogenated Organic)

2. Select Designated
'Halogenated Organic Waste'

Container

3. Transfer Waste
to Container

(in fume hood)

4. Securely Seal and
Label Container

5. Store in Satellite
Accumulation Area

6. Contact EHS for
Waste Pickup

7. Licensed Hazardous
Waste Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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